![molecular formula C21H18BrNO2 B4178721 2-(4-biphenylyloxy)-N-(3-bromophenyl)propanamide](/img/structure/B4178721.png)
2-(4-biphenylyloxy)-N-(3-bromophenyl)propanamide
Overview
Description
2-(4-biphenylyloxy)-N-(3-bromophenyl)propanamide, also known as BPP, is a novel compound that has gained attention in the scientific community due to its potential use as a therapeutic agent. BPP is a member of the class of compounds known as selective estrogen receptor modulators (SERMs), which have been shown to have a variety of beneficial effects in the treatment of various diseases.
Mechanism of Action
2-(4-biphenylyloxy)-N-(3-bromophenyl)propanamide works by selectively binding to estrogen receptors in the body. This binding can have a variety of effects, including the inhibition of tumor growth and the reduction of inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in the body. One study found that this compound can increase the expression of genes involved in the regulation of cell cycle progression, which may contribute to its anti-tumor effects. Additionally, this compound has been shown to reduce the production of inflammatory cytokines, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One advantage of 2-(4-biphenylyloxy)-N-(3-bromophenyl)propanamide is its selectivity for estrogen receptors, which makes it a potentially safer alternative to other compounds that may have more widespread effects in the body. However, one limitation of this compound is its relatively low potency compared to other SERMs, which may limit its effectiveness in certain applications.
Future Directions
There are a number of potential future directions for research on 2-(4-biphenylyloxy)-N-(3-bromophenyl)propanamide. One area of interest is its potential use in combination with other therapies for the treatment of breast cancer. Additionally, this compound may have potential applications in the treatment of other estrogen-related diseases, such as osteoporosis. Further research is needed to fully understand the potential benefits and limitations of this compound.
Scientific Research Applications
2-(4-biphenylyloxy)-N-(3-bromophenyl)propanamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on its use in the treatment of breast cancer. This compound has been shown to have anti-tumor effects in breast cancer cells by inhibiting the growth and proliferation of cancer cells. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
N-(3-bromophenyl)-2-(4-phenylphenoxy)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18BrNO2/c1-15(21(24)23-19-9-5-8-18(22)14-19)25-20-12-10-17(11-13-20)16-6-3-2-4-7-16/h2-15H,1H3,(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRLSJNRRAPHGAF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC(=CC=C1)Br)OC2=CC=C(C=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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